Cas no 1198-57-8 (1,2,4,5-Tetrachlorobenzene (d2))

1,2,4,5-Tetrachlorobenzene (d2) is a deuterated analog of 1,2,4,5-tetrachlorobenzene, where two hydrogen atoms are replaced by deuterium. This isotopic labeling enhances its utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing improved signal resolution and reduced interference in structural and mechanistic studies. The compound is chemically stable and retains the properties of its non-deuterated counterpart, making it suitable for use as an internal standard or tracer in analytical and environmental research. Its high purity and consistent isotopic enrichment ensure reliability in quantitative applications, particularly in studies involving chlorinated aromatic compounds.

1,2,4,5-Tetrachlorobenzene (d2) structure

1198-57-8 structure

Product Name:1,2,4,5-Tetrachlorobenzene (d2)

CAS No:1198-57-8

MF:C₆H₂Cl₄

MW:217.904401302338

MDL:MFCD00142378

CID:117497

PubChem ID:12307160

Update Time:2025-06-07

1,2,4,5-Tetrachlorobenzene (d2) Chemical and Physical Properties

Names and Identifiers

- Benzene-1,4-d2,2,3,5,6-tetrachloro- (9CI)
- 1,2,4,5-Tetrachlorobenzene-d2
- 1,2,4,5-Tetrachlorobenzene-d21000µg
- D98815
- 1198-57-8
- 1,2,4,5-Tetrachlorobenzene (d2)
- 1,2,4,5-tetrachloro-3,6-dideuteriobenzene
- MDL： MFCD00142378
- Inchi： 1S/C6H2Cl4/c7-3-1-4(8)6(10)2-5(3)9/h1-2H/i1D,2D
- InChI Key： JHBKHLUZVFWLAG-QDNHWIQGSA-N
- SMILES： ClC1C([2H])=C(C(=C([2H])C=1Cl)Cl)Cl

Computed Properties

Exact Mass: 217.91634
Monoisotopic Mass: 215.904
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 90.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 0A^2

Experimental Properties

Melting Point: 139-142 °C(lit.)
Flash Point: 113 °C
PSA: 0

1,2,4,5-Tetrachlorobenzene (d2) Security Information

Hazard Category Code： 22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R22-36/37/38
Safety Term：S26-36

1,2,4,5-Tetrachlorobenzene (d2) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T890128-50mg	1,2,4,5-Tetrachlorobenzene (d2)	1198-57-8		50mg	$ 64.00	2023-09-05
TRC	T890128-100mg	1,2,4,5-Tetrachlorobenzene (d2)	1198-57-8		100mg	$ 92.00	2023-09-05
TRC	T890128-500mg	1,2,4,5-Tetrachlorobenzene (d2)	1198-57-8		500mg	$ 362.00	2023-09-05
AstaTech	D98815-0.25/G	1,2,4,5-TETRACHLOROBENZENE-D2	1198-57-8	95%	0.25g	$315	2023-09-19
A2B Chem LLC	AE10285-1g	1,2,4,5-TETRACHLOROBENZENE-D2	1198-57-8	98%	1g	$421.00	2024-04-20